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Compound of Interest

Compound Name: Allyl trifluoroacetate
CAS No.: 383-67-5
Cat. No.: B1265431
Get Quote
. J

This in-depth guide provides a comprehensive overview of allyl trifluoroacetate, a versatile
reagent in modern organic synthesis. Intended for researchers, scientists, and professionals in
drug development, this document delves into the core chemical properties, synthesis protocols,
safe handling procedures, and diverse applications of this important building block. The CAS
number for allyl trifluoroacetate is 383-67-5[1][2][3].

Core Chemical Properties and Identification

Allyl trifluoroacetate, with the linear formula CF3CO2CH2CH=CH2, is a colorless to light
yellow liquid[2][3]. Its fundamental properties are crucial for its effective use and are

summarized in the table below.
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Property Value Source
CAS Number 383-67-5 [1][2][3]
Molecular Formula C5H5F302 [11[2][3]
Molecular Weight 154.09 g/mol [1112][3]
Boiling Point 66-67 °C [3]
Density 1.183 g/mL at 25 °C [3]
Refractive Index n20/D 1.335 [3]
Flash Point -1 °C (closed cup)

XIVPVSIDXBTZLM-
InChl Key [2][3]
UHFFFAOYSA-N

SMILES C=CCOC(=0)C(F)(F)F [2]13]

Synthesis of Allyl Trifluoroacetate: A Step-by-Step
Protocol

The synthesis of allyl trifluoroacetate is most commonly achieved through the esterification of
trifluoroacetic acid with allyl alcohol. This reaction can be catalyzed by a strong acid. A general
laboratory-scale procedure is detailed below.

Materials:

Trifluoroacetic anhydride

Allyl alcohol

Pyridine (optional, as a scavenger for trifluoroacetic acid)

Anhydrous diethyl ether or dichloromethane

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate
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¢ Round-bottom flask

e Magnetic stirrer

¢ Dropping funnel

¢ Reflux condenser

¢ Separatory funnel

 Rotary evaporator

Experimental Workflow:
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Caption: A generalized workflow for the synthesis of allyl trifluoroacetate.
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Detailed Protocol:

o Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a
dropping funnel, dissolve allyl alcohol (1.0 equivalent) in anhydrous diethyl ether. Cool the
flask in an ice bath to 0 °C.

» Addition of Reagent: Slowly add trifluoroacetic anhydride (1.1 equivalents) to the stirred
solution via the dropping funnel over a period of 30 minutes. Maintain the temperature below
10 °C during the addition.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Continue stirring for 2-4 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

o Work-up: Carefully quench the reaction by slowly adding saturated sodium bicarbonate
solution until effervescence ceases. Transfer the mixture to a separatory funnel and separate
the organic layer.

o Extraction: Extract the aqueous layer twice with diethyl ether.

e Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator.

 Purification: The crude product can be purified by fractional distillation to yield pure allyl
trifluoroacetate.

Safety and Handling

Allyl trifluoroacetate is a hazardous chemical and requires careful handling in a well-
ventilated fume hood. It is a highly flammable liquid and vapor. It causes severe skin burns and
eye damage.

GHS Hazard Information:
e Pictograms: Flame, Corrosion, Exclamation mark

» Signal Word: Danger|[3]
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e Hazard Statements:
o H225: Highly flammable liquid and vapor
o H314: Causes severe skin burns and eye damage
o H335: May cause respiratory irritation
» Precautionary Statements:
o P210: Keep away from heat/sparks/open flames/hot surfaces. No smoking.
o P233: Keep container tightly closed.
o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):

Faceshields and Goggles

Chemical-resistant gloves

Protective clothing

Type ABEK (EN14387) respirator filter for vapor protection

Key Applications in Organic Synthesis

Allyl trifluoroacetate is a valuable reagent in organic chemistry, primarily utilized for the
introduction of the trifluoroacetyl group and as a precursor for various synthetic
transformations.

Logical Relationship of Applications:

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1265431/docs?utm_src=pdf-body#allyl-trifluoroacetate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Allyl Triﬂuoroacetate)

AN

@riﬂuoroacetylation Reagena Grecursor for Allylic Substitution Reaction9

l i

@rotecting Group Chemistra (Diels—Alder Reactions)

Click to download full resolution via product page
Caption: Key synthetic applications of allyl trifluoroacetate.

o Trifluoroacetylation Agent: It serves as an efficient reagent for the trifluoroacetylation of
alcohols, amines, and other nucleophiles. The trifluoroacetyl group can act as a protecting
group or an activating group for further transformations.

« Allylation Reactions: The allylic group can be transferred to various substrates through
transition metal-catalyzed reactions.

o Precursor for Other Reagents: It can be used as a starting material for the synthesis of more
complex fluorinated molecules.

Characterization and Spectroscopic Data

Proper characterization of allyl trifluoroacetate is essential to confirm its purity and identity.
Key spectroscopic techniques include Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS). While specific spectra are not provided here,
typical chemical shifts and absorption bands are expected based on its structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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